Cas no 1805381-28-5 (2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide)

2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide is a specialized pyridine-based sulfonamide compound featuring chloro and difluoromethyl substituents, which enhance its reactivity and selectivity in chemical applications. Its structural properties make it a valuable intermediate in agrochemical and pharmaceutical synthesis, particularly in the development of herbicides and bioactive molecules. The presence of the sulfonamide group contributes to its potential as a versatile building block for further functionalization. The compound's stability under various conditions and its compatibility with diverse reaction pathways underscore its utility in research and industrial processes. Its precise molecular architecture ensures consistent performance in targeted synthetic applications.

2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide structure

1805381-28-5 structure

Product Name:2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide

CAS No:1805381-28-5

MF:C₇H₇ClF₂N₂O₂S

MW:256.657486200333

CID:4868651

Update Time:2025-09-19

2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide
- Inchi： 1S/C7H7ClF2N2O2S/c1-3-2-4(15(11,13)14)5(7(9)10)6(8)12-3/h2,7H,1H3,(H2,11,13,14)
- InChI Key： GCAATIHFJQMMRK-UHFFFAOYSA-N
- SMILES： ClC1=C(C(F)F)C(=CC(C)=N1)S(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 319
XLogP3: 1.4
Topological Polar Surface Area: 81.4

2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029051164-1g	2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide	1805381-28-5	97%	1g	$1,534.70	2022-04-01

2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Additional information on 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide

Comprehensive Overview of 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide (CAS No. 1805381-28-5)

The compound 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide (CAS No. 1805381-28-5) is a specialized sulfonamide derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring a difluoromethyl group and a chloro-substituted pyridine ring, makes it a subject of interest for scientists exploring novel herbicides, fungicides, and enzyme inhibitors. This article delves into its properties, synthesis, and potential uses, aligning with trending topics like sustainable agriculture and green chemistry.

In recent years, the demand for eco-friendly agrochemicals has surged, driven by global concerns over pesticide resistance and environmental impact. 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide has emerged as a candidate for next-generation crop protection due to its targeted action and reduced ecological footprint. Researchers are particularly intrigued by its potential to inhibit acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis, which aligns with the search for low-toxicity herbicides.

The synthesis of CAS No. 1805381-28-5 involves multi-step organic reactions, including halogenation, sulfonylation, and fluorination. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for industrial applications. Its solubility in polar solvents and thermal stability further enhance its practicality in formulations. These attributes resonate with the growing interest in precision farming and smart formulations.

Beyond agrochemicals, this compound is being explored in medicinal chemistry for its sulfonamide moiety, known for antibacterial and diuretic properties. Computational studies suggest potential interactions with carbonic anhydrase enzymes, sparking investigations into anti-glaucoma or anti-cancer applications. Such interdisciplinary relevance makes it a hot topic in drug discovery forums and patent literature.

From an SEO perspective, terms like "pyridine sulfonamide uses", "difluoromethyl pyridine synthesis", and "CAS 1805381-28-5 supplier" are frequently searched, reflecting market demand. This article addresses these queries while emphasizing the compound’s role in sustainable science—a priority for policymakers and industries alike. Its compatibility with green synthesis protocols (e.g., microwave-assisted reactions) further positions it as a future-forward solution.

In conclusion, 2-Chloro-3-(difluoromethyl)-6-methylpyridine-4-sulfonamide exemplifies innovation at the intersection of chemistry and environmental stewardship. As research progresses, its applications in crop science and therapeutics are expected to expand, offering answers to pressing challenges like food security and disease management. Stakeholders are encouraged to monitor developments in this dynamic field.